molecular formula C12H7Cl2NO2 B6321578 2-(3,4-Dichlorophenyl)isonicotinic acid, 95% CAS No. 1261912-13-3

2-(3,4-Dichlorophenyl)isonicotinic acid, 95%

Cat. No. B6321578
CAS RN: 1261912-13-3
M. Wt: 268.09 g/mol
InChI Key: AIWRQMGITVCISW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-Dichlorophenyl)isonicotinic acid (2-DCPI) is an organic compound with a molecular formula of C7H5Cl2NO2. It is a white crystalline solid that has a melting point of 190-193°C and a boiling point of 320°C. 2-DCPI is a derivative of isonicotinic acid, a compound that is found in many plants and animals. It is a valuable chemical compound with a wide range of applications in the scientific and medical fields.

Scientific Research Applications

2-(3,4-Dichlorophenyl)isonicotinic acid, 95% has a variety of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, such as 2-chloro-3-nitrobenzoic acid and 2-amino-3-nitrobenzoic acid. It can also be used as a catalyst for the synthesis of polymers, such as polyurethanes. Additionally, 2-(3,4-Dichlorophenyl)isonicotinic acid, 95% is used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs.

Mechanism of Action

2-(3,4-Dichlorophenyl)isonicotinic acid, 95% is a weak acid that is capable of forming hydrogen bonds with other molecules. It has been found to interact with various proteins and enzymes in the body, including cytochrome P450 enzymes. This interaction can affect the activity of these enzymes, which can in turn affect the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
2-(3,4-Dichlorophenyl)isonicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain cytochrome P450 enzymes, which can affect the metabolism of drugs and other compounds. Additionally, it has been found to inhibit the growth of certain bacteria and fungi, as well as to reduce inflammation.

Advantages and Limitations for Lab Experiments

2-(3,4-Dichlorophenyl)isonicotinic acid, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive and readily available compound. Additionally, it is a relatively stable compound and can be stored for long periods of time without degrading. However, 2-(3,4-Dichlorophenyl)isonicotinic acid, 95% is a weak acid and is susceptible to hydrolysis and oxidation.

Future Directions

There are several potential future directions for the use of 2-(3,4-Dichlorophenyl)isonicotinic acid, 95% in scientific research. One potential direction is to further explore its potential as an inhibitor of cytochrome P450 enzymes and its effects on drug metabolism. Additionally, further research could be conducted to explore its potential as an antimicrobial agent, as well as its potential to reduce inflammation. Finally, further research could be conducted to explore its potential as a catalyst for the synthesis of polymers.

Synthesis Methods

2-(3,4-Dichlorophenyl)isonicotinic acid, 95% can be synthesized through a three-step process. First, 2-chloronitrobenzene is reacted with sodium hydroxide in water to form 2-chloro-3-nitrobenzoic acid. Second, 2-chloro-3-nitrobenzoic acid is treated with aqueous ammonia to form 2-amino-3-nitrobenzoic acid. Finally, 2-amino-3-nitrobenzoic acid is reacted with 3,4-dichlorophenyl isocyanate to produce 2-(3,4-Dichlorophenyl)isonicotinic acid, 95%.

properties

IUPAC Name

2-(3,4-dichlorophenyl)pyridine-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7Cl2NO2/c13-9-2-1-7(5-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AIWRQMGITVCISW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)O)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7Cl2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90634217
Record name 2-(3,4-Dichlorophenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90634217
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

268.09 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,4-Dichlorophenyl)isonicotinic acid

CAS RN

1261912-13-3
Record name 2-(3,4-Dichlorophenyl)pyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90634217
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.